2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
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Description
2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C24H20ClN3OS and its molecular weight is 433.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A wide array of scientific studies have been dedicated to the synthesis, characterization, and evaluation of biological activities of compounds similar to 2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide. These compounds have been explored for their potential applications in various fields, including medicinal chemistry, pharmaceutical sciences, and biochemical research.
Anticonvulsant Activity : Derivatives of the compound have been synthesized and tested for their anticonvulsant activity. One study highlighted the synthesis of omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives and evaluated their effectiveness against seizures induced by maximal electroshock, finding certain derivatives to exhibit significant activity (Aktürk et al., 2002).
Antimicrobial and Antioxidant Properties : Another research focus has been on the antimicrobial and antioxidant properties of similar compounds. A study synthesized 4-arylacetamido-2-amino- and 2-arylamino-1,3-thiazoles, demonstrating specificity towards Gram-positive species and showcasing promising antimicrobial and moderate antioxidant activity (M. V. et al., 2015).
pKa Determination : The acidity constants (pKa values) of newly synthesized drug precursors related to this compound have been determined, providing insight into their chemical behavior and potential pharmaceutical applications. This data is crucial for understanding the drug's absorption, distribution, metabolism, and excretion (ADME) properties (Duran & Canbaz, 2013).
Corrosion Inhibition : Studies have also explored the use of benzimidazole derivatives, similar in structure to the compound , as corrosion inhibitors for carbon steel in acidic environments. These compounds were found to significantly reduce corrosion, indicating their potential industrial applications (Rouifi et al., 2020).
Anticancer Activities : Another area of research involves the synthesis of derivatives targeting anticancer activities. Some compounds have shown to exhibit reasonable anticancer activity against a range of cancer cell lines, highlighting the potential for therapeutic applications (Duran & Demirayak, 2012).
Properties
IUPAC Name |
2-[1-(3-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClN3OS/c1-17-10-12-18(13-11-17)22-15-26-24(28(22)21-9-5-6-19(25)14-21)30-16-23(29)27-20-7-3-2-4-8-20/h2-15H,16H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXVROFVSBVJVSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.